2-cyano-N-(2-methoxyphenyl)-3-pyridin-4-ylpropanamide
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Description
2-cyano-N-(2-methoxyphenyl)-3-pyridin-4-ylpropanamide is a useful research compound. Its molecular formula is C16H15N3O2 and its molecular weight is 281.315. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
One significant application involves its role in synthetic chemistry. For instance, the one-step synthesis of pyridine and 4H-pyran derivatives from bisarylidenecyclohexanone and malononitrile under microwave irradiation showcases the compound's utility in producing complex molecules with good yields. This method emphasizes its importance in facilitating efficient chemical synthesis processes (Jian-Feng Zhou, 2003).
Biological Activities
Research into the biological activities of related cyanopyridine and cyanopyrans compounds provides insight into potential pharmaceutical applications. For example, studies have demonstrated moderate herbicidal activities of certain derivatives, indicating potential use in agricultural chemicals (Li et al., 2006). Additionally, pyridine derivatives have shown insecticidal activity against specific pests, offering a pathway to new insecticides (E. A. Bakhite et al., 2014).
Antimicrobial and Antitubercular Activities
The antimicrobial and antitubercular properties of 2-cyano-N-(2-methoxyphenyl)-3-pyridin-4-ylpropanamide and its analogs have been explored, revealing their potential as candidates for developing new antimicrobial agents. Synthesized cyanopyridine and cyanopyrans have been screened for their activity against Mycobacterium tuberculosis and other microorganisms, demonstrating the compound's relevance in addressing infectious diseases (D. H. Vyas et al., 2009).
Antiviral and Cytotoxic Activities
The compound's framework has been utilized in synthesizing derivatives with antiviral and cytotoxic activities. For instance, 5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines have shown marked inhibitory effects on retrovirus replication, indicating potential applications in antiretroviral therapy (D. Hocková et al., 2003).
Material Science Applications
The compound's derivatives have been explored for their potential in material science, particularly in developing phosphorescent materials. For example, research on the mechanofluorochromic properties of 3-aryl-2-cyano acrylamide derivatives has provided insights into designing materials with specific optical properties, which could be used in sensors or optoelectronic devices (Qing‐bao Song et al., 2015).
Properties
IUPAC Name |
2-cyano-N-(2-methoxyphenyl)-3-pyridin-4-ylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O2/c1-21-15-5-3-2-4-14(15)19-16(20)13(11-17)10-12-6-8-18-9-7-12/h2-9,13H,10H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIAFRSMFTZNRLT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)C(CC2=CC=NC=C2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.